Cas no 81367-55-7 (2-Butyl-5,5-dimethyl-1,3-dioxane)

2-Butyl-5,5-dimethyl-1,3-dioxane is a cyclic acetal compound characterized by its stability and versatility in organic synthesis. The presence of the butyl group and geminal dimethyl substitution at the 5-position enhances its steric and electronic properties, making it useful as a protecting group for carbonyl functionalities or as an intermediate in fine chemical production. Its cyclic structure provides improved hydrolytic stability compared to acyclic acetals, while the alkyl substituents contribute to solubility in nonpolar organic solvents. This compound is particularly valued in applications requiring controlled reactivity, such as pharmaceutical synthesis or specialty polymer formulations, where selective deprotection or tailored reactivity is essential.

2-Butyl-5,5-dimethyl-1,3-dioxane structure

81367-55-7 structure

Product name:2-Butyl-5,5-dimethyl-1,3-dioxane

CAS No:81367-55-7

MF:C₁₀H₂₀O₂

MW:172.265

CID:4199492

PubChem ID:15648703

2-Butyl-5,5-dimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxane, 2-butyl-5,5-dimethyl-
- 2-Butyl-5,5-dimethyl-1,3-dioxane
- 81367-55-7
- SCHEMBL11983845
- 2-n-butyl-5,5-dimethyl-1,3-dioxane
- Inchi： InChI=1S/C10H20O2/c1-4-5-6-9-11-7-10(2,3)8-12-9/h9H,4-8H2,1-3H3
- InChI Key： XZQOGFBUEOLPKC-UHFFFAOYSA-N

Computed Properties

Exact Mass: 172.146329876Da
Monoisotopic Mass: 172.146329876Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²
XLogP3: 2.8

2-Butyl-5,5-dimethyl-1,3-dioxane Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	B356895-500mg	2-Butyl-5,5-dimethyl-1,3-dioxane	81367-55-7	500mg	$ 620.00	2023-04-18
TRC	B356895-1000mg	2-Butyl-5,5-dimethyl-1,3-dioxane	81367-55-7	1g	$ 1194.00	2023-04-18
TRC	B356895-1g	2-Butyl-5,5-dimethyl-1,3-dioxane	81367-55-7	1g	$ 990.00	2022-06-07
TRC	B356895-100mg	2-Butyl-5,5-dimethyl-1,3-dioxane	81367-55-7	100mg	$ 155.00	2023-04-18